Cas no 875-11-6 (1-Thia-4-azaspiro[4.6]undecane hydrochloride)

• Product Name: 1-Thia-4-azaspiro[4.6]undecane hydrochloride
• CAS No: 875-11-6
• MF: C₉H₁₈ClNS
• MW: 207.763920307159
• MDL: MFCD16140325
• CID: 1074498
• PubChem ID: 50853193
• Update Time: 2025-04-23

1-Thia-4-azaspiro[4.6]undecane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Thia-4-azaspiro[4.6]undecane hydrochloride
• MFCD16140325
• 1-thia-4-azaspiro[4.6]undecane;hydrochloride
• BE-0705
• AKOS005071831
• 1-thia-4-azaspiro[4.6]undecanehydrochloride
• 875-11-6

• MDL： MFCD16140325
• Inchi： 1S/C9H17NS.ClH/c1-2-4-6-9(5-3-1)10-7-8-11-9;/h10H,1-8H2;1H
• InChI Key： VRWHQXHLENHQIQ-UHFFFAOYSA-N
• SMILES： Cl.S1CCNC21CCCCCC2

Computed Properties

• Exact Mass: 207.0848484g/mol
• Monoisotopic Mass: 207.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-Thia-4-azaspiro[4.6]undecane hydrochloride

Professional Introduction of 1-Thia-4-azaspiro[4.6]undecane hydrochloride (CAS No: 875-11-6)

CAS No: 875-11-6 refers to a unique chemical compound known as 1-Thia-4-azaspiro[4.6]undecane hydrochloride. This compound is a member of the spiro compounds family, characterized by its complex ring structure that combines sulfur and nitrogen atoms in a single molecule. The term "spiro" indicates the presence of two rings connected by a single atom, which in this case are fused through a sulfur atom at position 1 and a nitrogen atom at position 4.

The structural uniqueness of 1-Thia-4-azaspiro[4.6]undecane hydrochloride makes it an interesting subject for research in the field of biopharmaceuticals. Its complex architecture provides a platform for exploring various chemical and biological properties, which could be harnessed for drug discovery and development purposes.

Recent studies have highlighted the potential of spiro compounds as versatile frameworks for designing bioactive molecules. The sulfur atom in 1-Thia-4-azaspiro[4.6]undecane hydrochloride contributes to the compound's reactivity, making it a valuable candidate for further modification and functionalization. This has led to increased interest in its application as a drug delivery system and as a template for synthesizing novel pharmaceutical agents.

In the context of pharmacology, 1-Thia-4-azaspiro[4.6]undecane hydrochloride has shown promise in targeting specific biological pathways. Its nitrogen atom plays a crucial role in modulating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion. These attributes are critical for determining the compound's efficacy and safety profile in clinical trials.

The hydrochloride salt form of this compound is particularly noteworthy due to its enhanced solubility and bioavailability compared to the free base. This makes it a preferred choice for researchers aiming to optimize drug formulation and delivery mechanisms.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-Thia-4-azaspiro[4.6]undecane hydrochloride, facilitating its inclusion in various research and development pipelines. Its unique structure offers a wide range of possibilities for structural modifications, which can be tailored to meet specific therapeutic needs.

Moreover, the compound's sulfur-nitrogen spiro system has been explored for its potential as an enzyme inhibitor. By targeting key enzymes involved in disease pathways, researchers have demonstrated its ability to modulate cellular functions, paving the way for innovative treatment strategies.

In summary, 1-Thia-4-azaspiro[4.6]undecane hydrochloride (CAS No: 875-11-6) stands out as a valuable compound in the realm of biopharmaceuticals. Its unique structural features and versatile chemical properties make it an excellent candidate for further exploration in drug discovery and development.